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Compound of Interest

Compound Name: 2-Chloro-6-phenoxybenzonitrile

CAS No.: 91692-70-5

Cat. No.: B3031994

Get Quote

Operational Safety Guide: 2-Chloro-6-
phenoxybenzonitrile
Part 1: Executive Safety Assessment
2-Chloro-6-phenoxybenzonitrile is a halogenated aromatic nitrile. While specific Safety Data

Sheets (SDS) for this exact isomer can be sparse in public repositories, its structural activity

relationship (SAR) with 2-chlorobenzonitrile and phenoxy derivatives dictates a strict safety

profile.

This compound presents a dual-threat mechanism:

Bioavailability: The phenoxy group increases lipophilicity, enhancing dermal absorption

potential compared to simple benzonitriles.

Metabolic Toxicity: Aromatic nitriles are generally stable, but metabolic oxidation can release

cyanide ions (

) in the liver, albeit slower than aliphatic nitriles.
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Hazard Classification (Derived from Class Analogs):

Acute Toxicity (Oral/Dermal/Inhalation): Category 3/4 (Harmful or Toxic).

Skin/Eye Irritation: Category 2 (Irritant) to Category 1 (Potential for serious damage due to

phenoxy moiety).

Aquatic Toxicity: Category 1 (Very toxic to aquatic life) – Strict disposal required.

Part 2: Engineering Controls (Primary Barrier)
PPE is the last line of defense. The following engineering controls are mandatory before PPE is

even considered.

Control System Specification Operational Logic

Ventilation

Class II, Type A2 Biosafety

Cabinet or Chemical Fume

Hood

Face velocity must be 80–100

fpm. The compound is a solid

powder; laminar flow prevents

aerosolization into the user's

breathing zone.

Static Control
Ionizing Bar or Anti-static

Weighing Boat

Chlorinated powders are often

static-prone. Static discharge

can scatter toxic dust,

bypassing respiratory

protection.

Containment
Secondary Tray

(Polypropylene)

All weighing and transfer must

occur within a tray to capture

spills. Do not work directly on

the hood sash.

Part 3: Personal Protective Equipment (PPE) Matrix
Rationale: Standard latex gloves are permeable to halogenated aromatics. The following matrix

is non-negotiable.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection (The Critical Failure Point)
Recommendation: Double-gloving protocol.

Inner Layer: 4 mil Nitrile (high dexterity).

Outer Layer: 5-8 mil Extended Cuff Nitrile OR Laminate Film (Silver Shield®) for prolonged

handling (>30 mins).

Technical Insight: Movement reduces glove breakthrough time by up to 58% [1]. Never rely on a

single thin nitrile glove for chlorinated aromatics; micro-tears and permeation can occur

undetected.

Respiratory Protection
Scenario A: Solid Handling (Weighing/Transfer)

Minimum: N95/P100 disposable respirator (if outside a hood - not recommended).

Optimal: Engineering controls (Hood) render personal respirators secondary.

Scenario B: Solution Handling (Dissolved in DCM/Methanol)

Device: Half-face elastomeric respirator.

Cartridge: Organic Vapor (OV) + P100 Combo (Magenta/Black band).

Why: If the compound is dissolved in volatile solvents (e.g., Dichloromethane), the solvent

acts as a carrier, transporting the toxicant through standard masks.

Eye & Body Protection[1]
Eyes:Chemical Safety Goggles (Indirect Vent). Safety glasses are insufficient due to the risk

of dust migration behind the lens.
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Body: Tyvek® Lab Coat (Disposable). Cotton coats absorb toxic dusts and become

secondary contamination sources.

Part 4: Operational Workflow & Visualization
The following diagram outlines the "Chain of Custody" for the chemical to ensure zero

exposure.

Storage
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Figure 1: Safe handling workflow emphasizing containment at the weighing stage, the highest

risk point for inhalation exposure.

Part 5: Step-by-Step Handling Protocol
Phase 1: Preparation

Glove Check: Inspect outer gloves for pinholes by inflating them with air.

Sash Height: Lower fume hood sash to the marked "Safe Operation" level (usually 18

inches).

Balance Setup: Place the analytical balance inside the hood. Surround it with a damp paper

towel (to trap stray dust).

Phase 2: Weighing & Transfer
Open Container: Tap the container gently on the bench to settle dust before opening.

Dispense: Use a disposable spatula. Never re-use spatulas to prevent cross-contamination.

Transfer: If moving the powder to a flask, use a wide-mouth funnel.
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Seal: Immediately recap the stock container. Parafilm is recommended for long-term storage

to prevent moisture ingress (hydrolysis risk).

Phase 3: Decontamination
Wipe Down: Wipe the balance and hood surface with a solvent-dampened cloth (Acetone or

Ethanol, depending on solubility).

Doffing: Remove outer gloves inside the hood and dispose of them as solid hazardous

waste.

Wash: Wash hands with soap and cool water (warm water opens pores, increasing

absorption risk).

Part 6: Disposal & Emergency Procedures[2][3][4]
Waste Streams

Solid Waste: Contaminated gloves, paper towels, and weighing boats must go into

"Hazardous Solid Waste - Toxic."

Liquid Waste: Solutions containing 2-Chloro-6-phenoxybenzonitrile must be segregated

into "Halogenated Organic Waste."

Critical: Do not mix with acidic waste streams. Acid contact with nitriles can theoretically

liberate Hydrogen Cyanide (HCN) gas [2].

Spill Response
Evacuate: If a large amount (>5g) is spilled outside the hood, evacuate the immediate area.

PPE Upgrade: Don a full-face respirator and Tyvek suit before re-entering.

Cleanup: Do not dry sweep. Cover with a damp absorbent pad or use a HEPA vacuum

designated for hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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